Cas no 131467-23-7 (Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester)
131467-23-7 structure
Product Name:Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester
CAS No:131467-23-7
MF:C10H12ClNO4S
MW:277.724580764771
CID:1228135
Update Time:2024-08-03
Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester
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- Inchi: 1S/C10H12ClNO4S/c1-2-16-10(13)7-12-17(14,15)9-5-3-8(11)4-6-9/h3-6,12H,2,7H2,1H3
- InChI Key: DASIJJNKFKCFNK-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CNS(C1=CC=C(Cl)C=C1)(=O)=O
Computed Properties
- Exact Mass: 277.01766
- Monoisotopic Mass: 277.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.354±0.06 g/cm3(Predicted)
- Boiling Point: 398.0±52.0 °C(Predicted)
- PSA: 72.47
- pka: 8.67±0.50(Predicted)
Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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